Cas no 2089255-84-3 (7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride)

• Product Name: 7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride
• CAS No: 2089255-84-3
• CID: 4636342
• Update Time: 2025-06-15

7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride

Additional information on 7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride

Comprehensive Overview of 7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride (CAS No. 2089255-84-3)

The compound 7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride (CAS No. 2089255-84-3) is a chemically synthesized derivative of thienopyridine, a heterocyclic scaffold widely recognized for its pharmaceutical potential. This molecule features a thieno[2,3-c]pyridine core, which is structurally analogous to quinoline and isoquinoline systems, but with a sulfur atom replacing one carbon in the fused ring. The presence of a carboxylic acid group and a methyl substituent at the 7-position, along with its hydrochloride salt form, enhances its solubility and stability, making it a valuable intermediate in medicinal chemistry and drug discovery.

Researchers and pharmaceutical developers are increasingly interested in thienopyridine derivatives due to their diverse biological activities, including potential applications in central nervous system (CNS) disorders, inflammation, and metabolic diseases. The 7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride is particularly notable for its role as a building block in the synthesis of more complex molecules. Its structural features allow for further functionalization, enabling the creation of targeted therapeutics with improved pharmacokinetic properties.

In the context of current trends, the demand for novel heterocyclic compounds is driven by the need for innovative treatments for diseases such as Alzheimer's, Parkinson's, and diabetes. The thieno[2,3-c]pyridine scaffold, including this compound, is frequently explored in computational drug design and high-throughput screening due to its favorable binding affinity with various biological targets. Additionally, the rise of AI-driven drug discovery has accelerated the identification of such compounds as promising candidates for further development.

From a synthetic chemistry perspective, the preparation of 7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride involves multi-step organic reactions, including cyclization, methylation, and carboxylation, followed by salt formation. The hydrochloride form is often preferred for its ease of purification and handling. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to confirm the purity and identity of this compound, ensuring its suitability for research and development purposes.

The compound's relevance extends to academic and industrial laboratories, where it serves as a reference standard or a precursor in the synthesis of bioactive molecules. Its CAS No. 2089255-84-3 is a critical identifier in chemical databases, facilitating efficient literature searches and regulatory compliance. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, compounds like this are likely to remain in high demand for both preclinical and clinical studies.

Environmental and safety considerations are also paramount when working with 7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under various storage conditions (e.g., temperature, humidity) should be verified to ensure long-term usability.

In summary, 7-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-7-carboxylic acid hydrochloride (CAS No. 2089255-84-3) represents a versatile and pharmacologically significant compound with broad applications in drug discovery. Its unique structural attributes, combined with the growing interest in heterocyclic chemistry, position it as a key player in the development of next-generation therapeutics. Ongoing research and technological advancements will likely uncover even more potential uses for this molecule in the years to come.